Cas no 2228418-56-0 (4-(3,5-dichlorophenyl)-2-methylbutanoic acid)

• Product Name: 4-(3,5-dichlorophenyl)-2-methylbutanoic acid
• CAS No: 2228418-56-0
• MF: C₁₁H₁₂Cl₂O₂
• MW: 247.117781639099
• CID: 6597737
• PubChem ID: 165685845
• Update Time: 2025-05-21

4-(3,5-dichlorophenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dichlorophenyl)-2-methylbutanoic acid
• EN300-1982536
• 2228418-56-0

• Inchi： 1S/C11H12Cl2O2/c1-7(11(14)15)2-3-8-4-9(12)6-10(13)5-8/h4-7H,2-3H2,1H3,(H,14,15)
• InChI Key： FGYJBTXPHBSYJM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CCC(C(=O)O)C)Cl

Computed Properties

• Exact Mass: 246.0214350g/mol
• Monoisotopic Mass: 246.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(3,5-dichlorophenyl)-2-methylbutanoic acid

4-(3,5-Dichlorophenyl)-2-Methylbutanoic Acid: A Comprehensive Overview

4-(3,5-Dichlorophenyl)-2-Methylbutanoic Acid, also known by its CAS number 2228418-56-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a dichlorophenyl group with a methylbutanoic acid moiety. The combination of these groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 4-(3,5-Dichlorophenyl)-2-Methylbutanoic Acid involves a series of carefully controlled reactions, including nucleophilic substitutions and acid-mediated transformations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. Researchers have explored the use of transition metal catalysts to optimize reaction conditions, reducing energy consumption and minimizing byproducts.

In terms of applications, 4-(3,5-Dichlorophenyl)-2-Methylbutanoic Acid has shown promise in the development of advanced materials. Its ability to form stable complexes with metal ions has led to its use in the creation of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and separation technologies.

Recent studies have also highlighted the potential of this compound in the field of drug delivery systems. The dichlorophenyl group contributes to the molecule's hydrophobicity, which can be advantageous for encapsulating hydrophobic drugs. Researchers have investigated its use as a building block for lipid nanoparticles (LNPs), which are widely used in modern vaccine delivery systems. The methylbutanoic acid moiety provides flexibility and biocompatibility, enhancing the overall performance of these delivery systems.

The chemical stability of 4-(3,5-Dichlorophenyl)-2-Methylbutanoic Acid under various environmental conditions has been thoroughly examined. Studies indicate that the compound exhibits excellent resistance to thermal degradation and oxidation, making it suitable for applications in harsh industrial settings. Additionally, its resistance to UV radiation has been leveraged in the development of UV-resistant coatings and polymers.

In conclusion, 4-(3,5-Dichlorophenyl)-2-Methylbutanoic Acid is a versatile compound with a wide range of potential applications. Its unique chemical structure and favorable properties make it an attractive candidate for researchers across multiple disciplines. As advancements in synthetic methods and material science continue to evolve, the significance of this compound is expected to grow further.